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Compound of Interest

Compound Name: 5-Bromo-2-fluorobenzyl alcohol

Cat. No.: B151765 Get Quote

An in-depth analysis of 5-Bromo-2-fluorobenzyl alcohol reveals a compound with significant

applications in organic synthesis and drug development. This guide provides a technical

overview of its molecular structure and weight, tailored for researchers, scientists, and

professionals in the field of drug development.

Molecular Data
The fundamental properties of 5-Bromo-2-fluorobenzyl alcohol are summarized below. The

molecular formula is C₇H₆BrFO.[1] Its molecular weight is approximately 205.02 g/mol .[2][3]

Parameter Value Unit

Molecular Formula C₇H₆BrFO

Molecular Weight 205.02 g/mol

IUPAC Name
(5-Bromo-2-

fluorophenyl)methanol

The molecular weight is derived from the sum of the atomic masses of its constituent atoms:

Carbon, Hydrogen, Bromine, Fluorine, and Oxygen. Based on standard atomic weights, the

calculated molecular weight is approximately 205.026 g/mol .[4][5][6][7][8]
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The structure of 5-Bromo-2-fluorobenzyl alcohol consists of a benzene ring substituted with

a hydroxymethyl group (-CH₂OH), a fluorine atom, and a bromine atom. The hydroxymethyl

group defines it as a benzyl alcohol. The substituents are positioned at carbons 2 and 5 relative

to the hydroxymethyl group, which is attached to carbon 1 of the aromatic ring.

Caption: 2D structure of 5-Bromo-2-fluorobenzyl alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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